![molecular formula C15H19N3O2S B5317766 N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide)](/img/structure/B5317766.png)
N,N'-1,3-benzothiazole-2,6-diylbis(2-methylpropanamide)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Benzothiazole derivatives are synthesized through various methods, including cyclization reactions and condensation. An example of synthesis involves the preparation of benzothiazol-2-yl benzamides with potential anticonvulsant activities, showing the versatility of benzothiazole in synthesizing bioactive compounds (Rana et al., 2008).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives is often characterized using spectroscopic methods. X-ray crystallography provided insights into the structure of related compounds, such as the unexpected isomerization of N-aryl-3-amino-4-nitroisothiazol-5(2H)-imines to 2-(benzothiazol-2-yl)-2-nitroethene-l, l-diamines, highlighting the structural dynamics of benzothiazole derivatives (Argilagos et al., 1997).
Chemical Reactions and Properties
Benzothiazoles undergo various chemical reactions, including isomerization and cyclization. For instance, the formation of N-alkenyl acylketene S,N-acetals from 2,3-dihydro-1,3-benzothiazoles showcases the reactivity of benzothiazole compounds under certain conditions (Trapani et al., 1991).
Physical Properties Analysis
The physical properties of benzothiazole derivatives, such as solubility and stability, are crucial for their application in various fields. Studies on antitumor benzothiazoles have explored the synthesis and in vitro biological properties, shedding light on the physical properties essential for their biological activity (Hutchinson et al., 2001).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the benzothiazole structure. Research on the electrochemical C–H thiolation synthesis of benzothiazoles from thioamides demonstrates the chemical versatility and potential transformations of benzothiazole derivatives for creating complex molecules (Qian et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-methyl-N-[2-(2-methylpropanoylamino)-1,3-benzothiazol-6-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2S/c1-8(2)13(19)16-10-5-6-11-12(7-10)21-15(17-11)18-14(20)9(3)4/h5-9H,1-4H3,(H,16,19)(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMTFUGPIDRMXDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.